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Compound of Interest |

Compound Name: Chlorocyclooctane
CAS No.: 1556-08-7
Cat. No.: B075050
. J

Part 1: Executive Safety Assessment

Chlorocyclooctane (Cyclooctyl chloride) presents a dual-hazard profile that often leads to
under-protection in research environments.[1][2] Unlike smaller chlorinated solvents (e.g.,

Dichloromethane) which are highly volatile and toxic, Chlorocyclooctane is a Flammable

Liquid (Category 3) with significant skin and eye irritation properties.[1][2]

Critical Warning: Do not treat this merely as a "standard organic solvent." Its halogenated
nature allows it to permeate standard nitrile gloves more aggressively than non-halogenated
hydrocarbons, and its flash point (~28°C / 82°F) poses a fire risk at ambient laboratory
temperatures.[1][2]

Core Hazard Profile
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Parameter Classification Critical Note

Flash Point ~28°C. Vapors can

Flammability Flammable Liquid o
travel to ignition sources.[1][2]

Defatting agent; causes
Skin/Eye Irritant (Cat 2/2A) dermatitis and severe eye
irritation.[1][2]

Avoid strong oxidizing agents
Reactivity Stable but Reactive and strong bases (elimination
reactions).[1][2]

Respiratory irritation (STOT SE
] o 3).[1][2] Potential CNS
Systemic Target Organ Toxicity )
depressant at high

concentrations.[1][2]

Part 2: Risk Assessment & Hierarchy of Controls[1]

[2]

Before deploying PPE, you must validate Engineering Controls.[1][2] PPE is the last line of
defense, not the first.[1][2]

Engineering Controls (Mandatory)

» Ventilation: All handling must occur within a certified Chemical Fume Hood (CFH) operating
at face velocity >100 fpm.[1][2]

 Static Control: Ground and bond containers during transfer. This is a static-accumulating
liquid; use conductive vessels where possible.[1][2]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection: The "Nitrile Fallacy"

Scientific Insight: Many researchers default to 4-mil nitrile gloves.[1][2] This is unsafe for
immersion. Chlorinated hydrocarbons possess solubility parameters that swell and permeate

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

nitrile rubber.[1][2] While the large cyclic ring of Chlorocyclooctane slows permeation
compared to Chloroform, barrier breakthrough is inevitable.[1][2]

Contact Type Recommended Material Technical Justification

Thickness: Minimum 5 mil
(0.122 mm) outer / 4 mil
inner.Protocol: Change

Incidental Splash Nitrile (Double-Gloved) immediately upon any contact.
[1][2] The outer glove provides
<5 mins protection before

degradation begins.[1][2]

Permeation: >480 mins
breakthrough time.Reasoning:
] ) ) Laminate Film (Silver Multi-layer laminates provide a
Immersion / High Risk ) ) ) )
Shield/4H) or Viton® chemical barrier that
halogenated solvents cannot

solvate.[1][2]

B. Respiratory Protection[1][2]

¢ Primary: Fume hood (Engineering Control).

o Secondary (Spill/Maintenance): Half-face or Full-face respirator with Organic Vapor (OV)
cartridges (Black Label).[1][2]

o Causality: The vapor pressure is low enough that OV cartridges are effective, unlike with
Methanol or Methylene Chloride.[1][2]

C. Eye & Body Protection[2]

o Eyes:Chemical Splash Goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient due to the
liquid's ability to creep and cause severe irritation upon vapor contact.[1][2]

» Body: Flame-Resistant (FR) Lab Coat + Chemical Resistant Apron (if transferring >1L).[1][2]

Part 3: Operational Protocols & Visualization[1][2]
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Protocol 1: PPE Decision Logic

This self-validating system ensures you select the correct glove based on the specific task
duration and volume.[1][2]

Task Assessment: Chlorocyclooctane

Volume > 100mL OR
Duration > 15 mins?

Yes

High Splash/Immersion Risk? No (Incidental Use)

Yes No

High-Risk Protocol: Standard Protocol:
Laminate (Silver Shield) Double Nitrile (5mil)
OR Viton Gloves Change < 5 mins after splash

REQUIRED:
Chemical Splash Goggles
(Not Safety Glasses)

Click to download full resolution via product page

Figure 1: Decision Matrix for Glove Selection.[1][2] Note that "Standard" Nitrile is only
acceptable for low-volume, incidental contact.[1][2]

Protocol 2: Emergency Spill Response

Scenario: A 500mL bottle shatters outside the fume hood.

o Evacuate & Isolate: Alert immediate area. Chlorocyclooctane is flammable; vapors may
travel.[1][2]
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Ignition Control: Cut power to hot plates/stirrers immediately.

PPE Donning:
o Don Full-Face Respirator (OV Cartridges).[1][2]
o Don Silver Shield/Laminate Gloves.[1][2]

Containment:

o Do not use paper towels (increases surface area for evaporation/flammability).[1][2]

o Use Activated Carbon or Vermiculite spill pads.[1][2]

Cleanup:

o Scoop absorbed material into a hazardous waste bag.[1][2]

o Wipe surface with soap/water (detergent) to remove oily residue.[1][2]
o Place waste in Halogenated Waste container.

Part 4: Disposal & Environmental Compliance[1][2]

Strict Segregation Rule: Chlorocyclooctane must be disposed of as Halogenated Organic
Waste.

 Why? Mixing halogenated solvents with non-halogenated fuels (e.g., Acetone, Ethanol) for
incineration creates acid gases (HCI) that damage standard incinerator scrubbers.[1][2]
Disposal facilities charge a premium for halogenated waste; mixing it contaminates the
cheaper non-halogenated stream.[1][2]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://www.benchchem.com/product/b075050?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Stream Acceptable? Consequence of Error

Correct incineration path (High

Halogenated Organics YES
temp + Scrubbers).[1][2]
Creates illegal emissions; fines
Non-Halogenated NO -
for facility.[1][2]
) Toxic to aquatic life; illegal
Drain / Sewer NO
under RCRA/EPA.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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